Cas no 849766-56-9 (4-(2,3-dichlorophenyl)methylpiperidine)

4-(2,3-Dichlorophenyl)methylpiperidine is a piperidine derivative featuring a 2,3-dichlorophenyl substituent, which enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical research. The compound's structural framework allows for selective functionalization, making it valuable in the development of bioactive molecules, particularly in CNS-targeted applications. Its dichlorophenyl group contributes to increased lipophilicity and potential receptor-binding affinity, while the piperidine core offers a stable scaffold for further modifications. This compound is particularly useful in medicinal chemistry for exploring structure-activity relationships in drug discovery. High purity and well-defined synthesis routes ensure reproducibility for research applications.
4-(2,3-dichlorophenyl)methylpiperidine structure
849766-56-9 structure
Product Name:4-(2,3-dichlorophenyl)methylpiperidine
CAS No:849766-56-9
MF:C12H15Cl2N
MW:244.160201311111
CID:3500348
PubChem ID:68857154
Update Time:2025-06-14

4-(2,3-dichlorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • PIPERIDINE, 4-[(2,3-DICHLOROPHENYL)METHYL]-
    • 4-(2,3-dichlorophenyl)methylpiperidine
    • 4-[(2,3-dichlorophenyl)methyl]piperidine
    • EN300-1982306
    • SCHEMBL3964711
    • 849766-56-9
    • Inchi: 1S/C12H15Cl2N/c13-11-3-1-2-10(12(11)14)8-9-4-6-15-7-5-9/h1-3,9,15H,4-8H2
    • InChI Key: JCJUASHBPDSGDI-UHFFFAOYSA-N
    • SMILES: N1CCC(CC2=CC=CC(Cl)=C2Cl)CC1

Computed Properties

  • Exact Mass: 243.0581549Da
  • Monoisotopic Mass: 243.0581549Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 12Ų

4-(2,3-dichlorophenyl)methylpiperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1982306-0.05g
4-[(2,3-dichlorophenyl)methyl]piperidine
849766-56-9
0.05g
$948.0 2023-09-16
Enamine
EN300-1982306-0.1g
4-[(2,3-dichlorophenyl)methyl]piperidine
849766-56-9
0.1g
$993.0 2023-09-16
Enamine
EN300-1982306-0.25g
4-[(2,3-dichlorophenyl)methyl]piperidine
849766-56-9
0.25g
$1038.0 2023-09-16
Enamine
EN300-1982306-0.5g
4-[(2,3-dichlorophenyl)methyl]piperidine
849766-56-9
0.5g
$1084.0 2023-09-16
Enamine
EN300-1982306-1.0g
4-[(2,3-dichlorophenyl)methyl]piperidine
849766-56-9
1g
$1100.0 2023-05-25
Enamine
EN300-1982306-2.5g
4-[(2,3-dichlorophenyl)methyl]piperidine
849766-56-9
2.5g
$2211.0 2023-09-16
Enamine
EN300-1982306-5.0g
4-[(2,3-dichlorophenyl)methyl]piperidine
849766-56-9
5g
$3189.0 2023-05-25
Enamine
EN300-1982306-10.0g
4-[(2,3-dichlorophenyl)methyl]piperidine
849766-56-9
10g
$4729.0 2023-05-25
Enamine
EN300-1982306-1g
4-[(2,3-dichlorophenyl)methyl]piperidine
849766-56-9
1g
$1129.0 2023-09-16
Enamine
EN300-1982306-5g
4-[(2,3-dichlorophenyl)methyl]piperidine
849766-56-9
5g
$3273.0 2023-09-16

Additional information on 4-(2,3-dichlorophenyl)methylpiperidine

Recent Advances in the Study of 4-(2,3-Dichlorophenyl)methylpiperidine (CAS: 849766-56-9): A Comprehensive Research Brief

The compound 4-(2,3-dichlorophenyl)methylpiperidine (CAS: 849766-56-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. Recent studies have focused on elucidating its molecular mechanisms, therapeutic potential, and synthetic pathways. This research brief aims to provide an updated overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

One of the key areas of investigation has been the role of 4-(2,3-dichlorophenyl)methylpiperidine as a modulator of neurotransmitter systems. Recent in vitro and in vivo studies suggest that this compound exhibits affinity for specific receptor subtypes, particularly those involved in the regulation of dopamine and serotonin pathways. These findings have sparked interest in its potential application for neurological and psychiatric disorders, such as depression and Parkinson's disease.

In addition to its neurological effects, researchers have explored the compound's pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry reported improved bioavailability and metabolic stability of 4-(2,3-dichlorophenyl)methylpiperidine derivatives, achieved through structural modifications. These advancements are crucial for the development of orally active drugs with enhanced therapeutic efficacy.

Another significant development is the application of computational chemistry techniques to predict the binding modes of 4-(2,3-dichlorophenyl)methylpiperidine with target proteins. Molecular docking and dynamics simulations have provided insights into the compound's interactions at atomic resolution, facilitating the design of more potent and selective analogs. These computational approaches, combined with experimental validation, are expected to accelerate the drug discovery process.

Furthermore, recent synthetic methodologies have focused on optimizing the production of 4-(2,3-dichlorophenyl)methylpiperidine with higher yields and purity. Green chemistry principles have been incorporated to reduce environmental impact, reflecting the growing emphasis on sustainable practices in pharmaceutical manufacturing. These innovations are critical for scaling up production while maintaining cost-effectiveness.

In conclusion, the ongoing research on 4-(2,3-dichlorophenyl)methylpiperidine (CAS: 849766-56-9) underscores its potential as a versatile scaffold in drug development. The integration of multidisciplinary approaches—ranging from molecular biology to computational modeling—has provided a deeper understanding of its pharmacological profile. Future studies are expected to explore its clinical applications, paving the way for novel therapeutics in neurology and beyond.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.